Cas no 631853-84-4 (2-(butan-2-ylsulfanyl)-5-(thiophen-2-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione)

• Product Name: 2-(butan-2-ylsulfanyl)-5-(thiophen-2-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
• CAS No: 631853-84-4
• MF: C₁₉H₂₁N₃O₂S₂
• MW: 387.518941640854
• CID: 6536415
• Update Time: 2025-07-05

2-(butan-2-ylsulfanyl)-5-(thiophen-2-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-ylsulfanyl)-5-(thiophen-2-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
• 2-butan-2-ylsulfanyl-5-thiophen-2-yl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione

• Inchi： 1S/C19H21N3O2S2/c1-3-10(2)26-19-21-17-16(18(24)22-19)15(13-8-5-9-25-13)14-11(20-17)6-4-7-12(14)23/h5,8-10,15H,3-4,6-7H2,1-2H3,(H2,20,21,22,24)
• InChI Key： ROHGXJVVLVRSCT-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(C2SC=CC=2)C2C(=O)N=C(SC(CC)C)NC1=2

Additional information on 2-(butan-2-ylsulfanyl)-5-(thiophen-2-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione

Introduction to 2-(butan-2-ylsulfanyl)-5-(thiophen-2-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione (CAS No. 631853-84-4)

2-(butan-2-ylsulfanyl)-5-(thiophen-2-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to the pyrimido[4,5-b]quinoline class, which is known for its broad spectrum of pharmacological properties. The presence of both butan-2-ylsulfanyl and thiophen-2-yl substituents introduces interesting electronic and steric effects that modulate its chemical behavior and biological interactions.

The chemical structure of this compound features a fused ring system consisting of a pyrimidine core linked to a quinoline moiety. This particular arrangement is highly relevant in medicinal chemistry as it mimics several bioactive scaffolds found in natural products and approved drugs. The thiophen-2-yl group not only contributes to the aromaticity of the molecule but also serves as a potential site for hydrogen bonding and π-stacking interactions with biological targets. These features make the compound an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their pharmacological potential. Molecular modeling studies indicate that 2-(butan-2-ylsulfanyl)-5-(thiophen-2-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione may exhibit binding affinity to various enzymes and receptors involved in critical biological pathways. For instance, preliminary virtual screening has suggested that it could interact with kinases and other protein targets implicated in cancer and inflammatory diseases.

In the realm of medicinal chemistry innovation, 3H-pyrimido[4',5':4,5]quinoline derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The introduction of sulfur-containing groups like the butan-2-ylsulfanyl moiety enhances the solubility and bioavailability of these compounds while also influencing their metabolic stability. This balance is crucial for developing lead candidates that can progress through preclinical and clinical trials.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The multi-step synthesis involves key transformations such as cyclization reactions to form the fused heterocyclic system followed by functional group modifications to introduce the desired substituents. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for pharmaceutical applications.

One of the most compelling aspects of this molecule is its potential as a scaffold for drug development. By leveraging structure-based drug design principles, 5-(thiophen-2-yl)pyrimido[4',5':4,5]quinoline derivatives have shown promise in preclinical models. Researchers are particularly interested in exploring derivatives that exhibit enhanced selectivity or reduced toxicity compared to existing therapeutic agents.

The role of computational tools in optimizing this compound cannot be overstated. High-throughput virtual screening (HTVS) has been used to identify promising analogs based on their predicted binding modes to biological targets. Additionally, molecular dynamics simulations have provided insights into the conformational flexibility of the molecule which is essential for understanding its interactions with biological systems.

Current research efforts are focused on synthesizing analogs of 2-(butan-2-ylsulfanyl)-5-(thiophen-2-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione with modified substituents to improve their pharmacokinetic profiles. For example, halogenated derivatives have been explored as they often enhance binding affinity due to increased lipophilicity while maintaining metabolic stability.

The potential applications of this compound extend beyond oncology and inflammation research. Preliminary data suggest that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease. These findings underscore the importance of broad-spectrum drug discovery programs that explore multiple therapeutic avenues.

In conclusion, 3H-pyrimido[4',5':4a,b]quinoline compounds like CAS No. 631853-84-4 represent a promising class of molecules with diverse biological activities. The combination of innovative synthetic strategies, computational modeling, and rigorous biological evaluation will be essential in advancing these compounds toward clinical development. As research continues, new derivatives will emerge offering hope for novel therapeutic interventions across multiple disease areas.